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Compound of Interest

Compound Name: Triisobutyl phosphate

Cat. No.: B031779

For Researchers, Scientists, and Drug Development Professionals
Introduction

Triisobutyl phosphate (TiBP) is an organophosphorus compound and an isomer of tri-n-butyl
phosphate (TBP), the latter being the cornerstone of the Plutonium Uranium Reduction
Extraction (PUREX) process for nuclear fuel reprocessing. While TBP is extensively studied
and widely implemented, research into its isomers, such as TiBP, for similar applications is less
documented. These notes provide an overview of the potential application of TiBP in nuclear
fuel reprocessing, drawing comparisons with TBP and outlining protocols for its evaluation.
Given the limited specific data on TiBP in this context, the experimental protocols provided are
adapted from established procedures for TBP.

Physicochemical Properties

A comparison of the physicochemical properties of TiBP and TBP is crucial for assessing its
suitability as a solvent extractant in nuclear fuel reprocessing. Key parameters include density,
viscosity, boiling point, and solubility.
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Property Triisobutyl . Tri-n-butyl Reference
Phosphate (TiBP) Phosphate (TBP)

Molecular Formula C12H2704P C12H2704P [1112]
Molecular Weight 266.31 g/mol 266.31 g/mol [1][2]
Density @ 20°C 0.965 g/mL ~0.973 g/mL [1112]
Boiling Point ~205 °C (lit.) 289 °C [11[2]
Viscosity @ 20°C 5 mPa:-s ~3.4 cP [3]

Water Solubility 0.26 g/L ~0.4 g/L [2][3]

Application in Solvent Extraction

TiBP's structure, with its branched alkyl chains, may offer different steric and electronic effects
compared to TBP, potentially influencing its extraction behavior, selectivity, and resistance to
degradation. One study has suggested that the extraction of uranium by isomers of TBP with
branched carbon chains, like TiBP, is marginally less efficient than TBP itself under certain
conditions[4]. However, TiBP is noted for its high stability, which could be advantageous in the
harsh chemical and radioactive environment of nuclear fuel reprocessing[5].

The fundamental principle of extraction would be similar to that of TBP in the PUREX process,
where the phosphoryl oxygen atom in the TiBP molecule would coordinate with uranyl (UO22%)
and plutonium (Pu“*) nitrate complexes, facilitating their extraction from an aqueous nitric acid
phase into an organic diluent.

Experimental Protocols

The following are detailed, hypothetical protocols for evaluating the efficacy of Triisobutyl
Phosphate (TiBP) as a solvent extractant for uranium and plutonium from a simulated spent
nuclear fuel solution. These protocols are adapted from standard laboratory procedures for
TBP.

Protocol 1: Batch Solvent Extraction of Uranium(VI) and Plutonium(1V) with TiBP
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Objective: To determine the distribution coefficients (Kd) of Uranium(VI) and Plutonium(lV)
between an aqueous nitric acid phase and an organic phase of TiBP in a suitable diluent.

Materials:

e Organic Phase:

o Triisobutyl phosphate (TiBP), high purity

o n-dodecane (or other suitable aliphatic diluent)

e Aqueous Phase:

o

Uranyl nitrate hexahydrate (UO2(NO3)2-6H20)

[¢]

Plutonium(IV) nitrate solution

[e]

Nitric acid (HNOs), concentrated

Deionized water

[e]

e Equipment:

[¢]

Separatory funnels

[¢]

Mechanical shaker

[e]

Centrifuge

o

Pipettes and volumetric flasks

[¢]

Analytical instrumentation for U and Pu concentration determination (e.g., ICP-MS, alpha
spectrometry, UV-Vis spectrophotometry)

Procedure:

e Preparation of Organic Solvent:
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o Prepare a 1.1 M solution of TiBP in n-dodecane. For example, dissolve the appropriate
mass of TiBP in a volumetric flask and dilute to the mark with n-dodecane.

e Preparation of Aqueous Feed:

o Prepare a simulated feed solution by dissolving uranyl nitrate and plutonium(lV) nitrate in
3 M nitric acid to achieve desired concentrations (e.g., 200 g/L U and 1 g/L Pu).

o Extraction:

o In a separatory funnel, combine equal volumes (e.g., 10 mL) of the organic solvent and
the aqueous feed solution.

o Shake the mixture vigorously for 30 minutes using a mechanical shaker to ensure
equilibrium is reached.

o Allow the phases to separate. If an emulsion forms, use a centrifuge to aid separation.
o Carefully separate the agueous (raffinate) and organic (loaded solvent) phases.
e Analysis:

o Determine the concentration of uranium and plutonium in the initial aqueous feed, the
raffinate, and the loaded organic phase.

o Calculate the distribution coefficient (Kd) for each metal ion using the formula: Kd =
[Metal]organic / [Metallaqueous

Protocol 2: Stripping of Uranium(VI) and Plutonium(1V) from Loaded TiBP

Objective: To back-extract (strip) uranium and plutonium from the loaded TiBP organic phase
into a fresh aqueous phase.

Materials:
e Loaded TiBP organic phase from Protocol 1

e Aqueous Stripping Solutions:
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o For Uranium: 0.01 M Nitric Acid

o For Plutonium: 0.1 M Nitric Acid containing a reducing agent (e.g., ferrous sulfamate or
hydroxylamine nitrate) to reduce Pu(IV) to the less extractable Pu(lll).

e Equipment as in Protocol 1.
Procedure:
e Plutonium Stripping:

o Combine the loaded organic phase with an equal volume of the plutonium stripping
solution in a separatory funnel.

o Shake for 30 minutes.
o Allow phase separation and collect the agueous phase containing the stripped plutonium.
e Uranium Stripping:

o Take the organic phase from the previous step (now containing primarily uranium) and
combine it with an equal volume of the uranium stripping solution.

o Shake for 30 minutes.
o Allow phase separation and collect the aqueous phase containing the stripped uranium.
e Analysis:

o Determine the concentration of uranium and plutonium in the organic phase before and
after each stripping step, and in each agueous strip solution.

o Calculate the stripping efficiency for each metal.

Visualizations

Logical Flow of a Hypothetical TiBP-based Reprocessing Cycle

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Separation & Purification (TiBP Cycle)

Products

Head-End
Uranium Product

Spent Nuclear Fuel Feed Adjustment

(U & Puinto TiBP)

Plutonium Product

Click to download full resolution via product page

Caption: Logical flow of a hypothetical PUREX-type process using TiBP.

Experimental Workflow for TiBP Evaluation
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Caption: General experimental workflow for evaluating TiBP performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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